BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Methoxy-3-methylphenylboronic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Methoxy-3-methylphenylboronic
Compound Name: d
aci

cat. No.: B1323003

Essential Safety and Handling Guide for 2-
Methoxy-3-methylphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Methoxy-3-methylphenylboronic acid (CAS No. 909187-39-9). Adherence to these
procedures is critical for ensuring a safe laboratory environment and minimizing risk. This
document outlines personal protective equipment (PPE) requirements, step-by-step operational
and disposal plans, and emergency first aid measures.

Hazard Identification and Classification

2-Methoxy-3-methylphenylboronic acid is classified as a hazardous substance. The primary
hazards associated with this compound are acute toxicity and irritation.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation
Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o
Single Exposure irritation

Signal Word: Warning
Pictogram: GHSO07 (Exclamation Mark)

Personal Protective Equipment (PPE)

To ensure safety and minimize exposure when handling 2-Methoxy-3-methylphenylboronic
acid, the following personal protective equipment is mandatory.[1][2][3][4][5][6][7]
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Chemical safety goggles or a
face shield.[3][4][6]

Protects against splashes,
dust, and vapors that can

cause serious eye irritation.[1]

Hand Protection

Disposable nitrile or butyl
rubber gloves.[3][4][6]

Prevents skin contact and
irritation. Gloves should be
inspected before use and
removed immediately if

contaminated.[1][2]

Body Protection

A lab coat and closed-toe

shoes.[5]

Protects against incidental skin
exposure to chemicals. For
larger quantities, a chemical-
resistant apron is

recommended.[2]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[2] A NIOSH/MSHA-
approved respirator is
necessary if dust is generated

or if irritation is experienced.[1]

[4]

Prevents inhalation of dust or
vapors that may cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is essential for the safe handling of 2-Methoxy-3-

methylphenylboronic acid.

Preparation

o Ensure that an eyewash station and safety shower are readily accessible.[2]

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[2]

o Gather all necessary materials and equipment before handling the chemical.
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e The work area should be clean and free of clutter.[1]

Handling

o Wear the appropriate PPE as detailed in the table above.[4]

Avoid the formation of dust and aerosols.[8]

Use appropriate tools, such as a spatula, for transferring the solid chemical.[1]

Keep the container tightly closed when not in use.[1][9]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Post-Handling

o Clean the work area to remove any residual chemical.[1]
 Remove and properly dispose of contaminated PPE.

» Store the chemical in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[9][10]
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Operational Workflow for Handling 2-Methoxy-3-methylphenylboronic acid
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Caption: Workflow for handling 2-Methoxy-3-methylphenylboronic acid.
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Emergency and First Aid Procedures

In case of exposure, follow these first aid measures immediately.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Seek medical attention if irritation
persists.[3][4][11]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[3][4][11]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[4]
[11][12]
Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[4][13]

Disposal Plan

Proper disposal of 2-Methoxy-3-methylphenylboronic acid and any contaminated materials

is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Collection

o Chemical Waste: Collect all waste of 2-Methoxy-3-methylphenylboronic acid in a

designated, properly labeled, and sealed container. Do not mix with other waste streams.

© 2025 BenchChem. All rights reserved.

6/10 Tech Support


https://www.tcichemicals.com/BE/en/sds/M2255_EU_6N.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_3_Methylphenylboronic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC344660050&productDescription=2-METHOXYPHENYLBORONIC+A5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M2255_EU_6N.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_3_Methylphenylboronic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC344660050&productDescription=2-METHOXYPHENYLBORONIC+A5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_3_Methylphenylboronic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC344660050&productDescription=2-METHOXYPHENYLBORONIC+A5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_3_Methylphenylboronic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC430250010&countryCode=US&language=en
https://www.benchchem.com/product/b1323003?utm_src=pdf-body
https://www.benchchem.com/product/b1323003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and weighing papers, should be considered hazardous waste and
collected in a separate, clearly labeled container.[2]

Storage
o Store waste containers in a designated, well-ventilated, and secure area.
o Ensure containers are kept closed to prevent the release of dust or vapors.

Disposal

 All chemical waste must be disposed of through a licensed professional waste disposal
service.[14]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[71°]

» Do not dispose of this chemical down the drain or in the regular trash.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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